![molecular formula C19H24N2O2 B2750748 4-(methoxymethyl)-N-(naphthalen-1-ylmethyl)piperidine-1-carboxamide CAS No. 1396805-69-8](/img/structure/B2750748.png)
4-(methoxymethyl)-N-(naphthalen-1-ylmethyl)piperidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(methoxymethyl)-N-(naphthalen-1-ylmethyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C19H24N2O2 and its molecular weight is 312.413. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Receptor Binding and Activity
One significant area of research involves the exploration of methyl substitution on the piperidine ring for selective binding and activity at sigma receptors. Berardi et al. (2005) discovered that the piperidine moiety bearing monomethyl or geminal dimethyl groups could serve as a probe to explore sigma-subtype affinities and selectivities, demonstrating potent sigma(1) ligand activity with selectivity profiles useful in PET experiments and antiproliferative activity in glioma cells, suggesting potential in tumor research and therapy Berardi et al., 2005.
Antiproliferative Activities
The compound's metabolism and its relevance to the route of administration have been studied for potential anticancer activities. Fonsi et al. (2009) investigated the metabolism of a potent histone deacetylase (HDAC) inhibitor, noting high in vivo clearance due to metabolism, indicating the compound's potential for bioactivation and its implications for anticancer therapy Fonsi et al., 2009.
PET Imaging Applications
Research has also extended into PET imaging, where carbon-11 labeled naphthalene-sulfonamides have been synthesized as potential PET agents for imaging human CCR8, a chemokine receptor that plays a significant role in immune responses and cancer Wang et al., 2008. This highlights the compound's utility in developing novel imaging agents for diagnostic purposes.
Analgesic and Anti-inflammatory Agents
The design and synthesis of derivatives, as explored by Berk et al. (2009), show potential as non-ulcerogenic anti-inflammatory and analgesic agents, indicating the compound's versatility in drug development for pain and inflammation management Berk et al., 2009.
Novel Anticancer Drugs
The compound's derivatives have been synthesized and investigated for their anticancer activities across various human cancer cell lines, showing promise as new anticancer drugs with mechanisms that include necrosis and apoptosis, differing by cancer cell type Nishizaki et al., 2014.
Properties
IUPAC Name |
4-(methoxymethyl)-N-(naphthalen-1-ylmethyl)piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O2/c1-23-14-15-9-11-21(12-10-15)19(22)20-13-17-7-4-6-16-5-2-3-8-18(16)17/h2-8,15H,9-14H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVJZXNODLZYOSR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1CCN(CC1)C(=O)NCC2=CC=CC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.